Cas no 74400-49-0 (N,N-Dibutyl-7-nitro-4-benzofurazanamine)

• Product Name: N,N-Dibutyl-7-nitro-4-benzofurazanamine
• CAS No: 74400-49-0
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 1062783
• PubChem ID: 13452101
• Update Time: 2025-04-20

N,N-Dibutyl-7-nitro-4-benzofurazanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dibutyl-7-nitro-4-benzofurazanamine
• N,N-Di-n-butyl-4-amino-7-nitrobenz-2,1,3-oxadiazol
• N,N-Dibutyl-4-nitro-2,1,3-benzoxadiazol-7-amine
• N,N-Dibutyl-7-nitrobenzo[c][1,2,5]oxadiazol-4-amine
• 74400-49-0
• starbld0008519
• N,N-Dibutyl-7-nitro-2,1,3-benzoxadiazol-4-amine
• DB-265946

• Inchi： 1S/C14H20N4O3/c1-3-5-9-17(10-6-4-2)11-7-8-12(18(19)20)14-13(11)15-21-16-14/h7-8H,3-6,9-10H2,1-2H3
• InChI Key： HBYRXKMOKIVRNS-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)N(CCCC)CCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88Ų